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Compound of Interest

Compound Name: 2-(2-Bromophenoxy)pyrazine

CAS No.: 129242-46-2

Cat. No.: B2615259

Get Quote

Executive Summary
2-(2-Bromophenoxy)pyrazine (CAS: 129242-46-2) is a halogenated heterocyclic building

block frequently used in medicinal chemistry. Its disposal requires strict adherence to

Halogenated Organic Waste protocols. Improper disposal (e.g., mixing with non-halogenated

streams or drain disposal) creates significant safety risks, including the formation of corrosive

hydrobromic acid (HBr) during incineration and potential regulatory violations under EPA RCRA

and EU REACH guidelines.

This guide provides a self-validating workflow for the containment, classification, and

destruction of this compound.

Part 1: Chemical Profile & Hazard Identification
Understanding the physicochemical properties of this molecule is the first step in safe handling.

The presence of the pyrazine ring (nitrogen-rich) and the bromine atom dictates its waste

classification.
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Parameter Data Operational Implication

Chemical Name 2-(2-Bromophenoxy)pyrazine Official manifest name.

CAS Number 129242-46-2
Use for inventory tracking and

waste tagging.

Molecular Formula C₁₀H₇BrN₂O
Halogenated (Br) and

Nitrogenous (N).[1]

Physical State Solid (typically)
Dust inhalation hazard;

requires particulate PPE.

Key Hazards (GHS)

H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[2][3][4]

Irrit.)

Standard irritant protocols

apply.

Incompatibilities Strong Oxidizers, Strong Acids
DO NOT mix in waste streams

with nitric acid or peroxides.

Waste Class Halogenated Organic
Must be incinerated with acid

gas scrubbing.

Part 2: Immediate Safety & Spill Response
In the event of a spill, immediate containment is critical to prevent environmental release. The

following workflow utilizes a "Stop-Assess-Act" logic to ensure researcher safety.

Spill Response Protocol
Evacuate & Ventilate: If the spill is significant (>5g or aerosolized), clear the immediate area.

PPE Escalation: Don nitrile gloves (double-gloved recommended for organic solutions),

safety goggles, and a lab coat. If dust is present, use an N95 or P100 respirator.

Containment: Surround the spill with absorbent pillows or inert clay. Do not use paper towels

for large liquid spills, as they increase flammability surface area.

Neutralization/Collection: Sweep solids gently to avoid dust. For liquids, absorb completely.
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Decontamination: Clean the surface with a mild detergent and water. Collect all cleaning

materials into the hazardous waste bag.

Visualization: Spill Response Decision Matrix
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Figure 1: Decision matrix for responding to 2-(2-Bromophenoxy)pyrazine spills, prioritizing

respiratory protection for solids and containment for liquids.
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Part 3: Waste Segregation & Disposal Procedures
This is the most critical operational section. Because the molecule contains Bromine, it cannot

be processed in standard fuel-blending incinerators used for non-halogenated solvents (like

acetone or ethanol).

The "Halogen Rule" (Scientific Causality)
When halogenated compounds are incinerated, they produce acid gases (HBr, HCl).

Non-Halogenated Stream: Incinerated at lower costs; often used as fuel.

Halogenated Stream: Requires High-Temperature Incineration (>1100°C) with specific

scrubbers to neutralize the acidic byproducts and prevent the formation of dioxins.

The Risk: Mislabeling this compound as "Non-Halogenated" can damage incinerator catalytic

beds and violate emissions permits.

Step-by-Step Disposal Protocol
Scenario A: Pure Solid Waste (Expired/Unused)

Container: Use a wide-mouth high-density polyethylene (HDPE) jar.

Labeling: Affix a hazardous waste tag.

Constituents: "2-(2-Bromophenoxy)pyrazine".[5]

Hazard Checkbox: Toxic, Irritant.[4]

Segregation: Place in the "Solid Hazardous Waste" bin. Do not mix with sharps or biohazard

waste.

Scenario B: Reaction Mixture (in Solution)
Solvent Compatibility: Ensure the solvent (e.g., DCM, DMF) is compatible with the waste

drum.

Segregation: Pour into the Halogenated Solvent carboy (typically Red or White containers,

depending on facility color coding).
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Note: Even if the solvent is non-halogenated (e.g., Methanol), the presence of the

brominated solute converts the entire mixture into Halogenated Waste.

Labeling: Update the carboy log sheet to include "Brominated organics."

Visualization: Waste Stream Decision Tree
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Figure 2: Logic flow for waste stream selection. Note that dissolving the compound in a non-

halogenated solvent still results in a Halogenated Waste classification.

Part 4: Regulatory Compliance[4]
Adhering to these regulations ensures your facility avoids fines and maintains certification.

EPA (United States):

While not explicitly listed as a P- or U-listed waste by specific CAS, it falls under RCRA

characteristics for toxic/halogenated waste.

Generator Status: The weight of this waste counts toward your monthly hazardous waste

generator status.

REACH (Europe):

Ensure the waste is classified under the European Waste Catalogue (EWC) code 07 01

03* (organic halogenated solvents, washing liquids and mother liquors) or 16 05 06*

(laboratory chemicals consisting of or containing hazardous substances).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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